N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-ethoxyacetamide

• IUPAC Name: 2-ethoxy-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)acetamide
• InChI: InChI=1S/C11H16N4O2/c1-2-17-9-10(16)12-5-6-14-7-8-15-11(14)3-4-13-15/h3-4,7-8H,2,5-6,9H2,1H3,(H,12,16)
• InChI Key: XJDPRGAZFXNZOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1C=CN2C1=CC=N2
• Molecular Formula: C11H16N4O2
• Molecular Weight: 236.27 g/mol

Description

“N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-ethoxyacetamide” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole-containing compounds involves various methods. One such method involves the selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Scientific Research Applications

Pharmaceutical Applications

. .

Antimicrobial Potential

.

Fluorophores

. This indicates potential applications in fluorescence microscopy and other imaging techniques.

COPD Treatment

.

Improved Solubility in Aqueous Media

. This could be beneficial in drug delivery and bioavailability.

Mechanism of Action

Mode of Action

It is known that imidazole-containing compounds, which this compound is a derivative of, have a broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole-containing compounds are known to interact with a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole-containing compounds are known to have a variety of biological effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .